2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-[(1-hydroxypropan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C10H15NO2/c1-8(7-12)11-6-9-4-2-3-5-10(9)13/h2-5,8,11-13H,6-7H2,1H3
• InChI Key: HXZOFPZPMDWGGD-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=CC=CC=C1O

Description

2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol is an aminomethylphenol derivative characterized by a phenolic hydroxyl group and a secondary amine linked via a methylene bridge to a 1-hydroxypropan-2-yl moiety. Its molecular formula is C₁₀H₁₃NO₂, with a molecular weight of 179.22 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol typically involves the reaction of a phenol derivative with an amino alcohol under specific conditions. One common method involves the use of 2-hydroxybenzaldehyde and 1-amino-2-propanol as starting materials. The reaction is carried out in the presence of a suitable catalyst, such as an acid or base, to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The amino alcohol moiety can be reduced to form corresponding amines or alcohols.

Substitution: The phenol group can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts like sulfuric acid (H2SO4) or iron(III) chloride (FeCl3).

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Amines and alcohols.

Substitution: Various substituted phenolic derivatives.

Scientific Research Applications

2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the amino alcohol moiety can interact with enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The following compounds share the aminomethylphenol backbone but differ in substituents, leading to variations in properties:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol	C₁₀H₁₃NO₂	179.22	-OH (phenol), -NH-(hydroxypropyl)	Base structure; H-bond donor/acceptor
4-Chloro-2-{[(1-hydroxypropan-2-yl)amino]methyl}phenol	C₁₀H₁₄ClNO₂	215.68	Chlorine at C4	Increased lipophilicity; potential enhanced bioactivity
2-({[(2S)-1-Cyclohexylpropan-2-yl]amino}methyl)phenol	C₁₆H₂₅NO	239.31	Cyclohexyl group	Enhanced steric bulk; chiral center (S-configuration)
2-ethoxy-6-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}phenol	C₁₃H₂₁NO₃	239.31	Ethoxy at C2; branched hydroxyalkyl	Improved organic solubility; branched chain may hinder packing
Zinc(II) complex with 2-({2-(2-pyridyl)ethylamino}methyl)phenol	C₂₀H₂₁N₃O·Zn	~430.7 (ligand + Zn)	Pyridyl arms; Zn coordination	Metal-binding capacity; anti-tumor activity

Hydrogen Bonding and Crystal Packing

The target compound’s phenol and hydroxyl groups enable hydrogen bonding, which influences its solid-state packing and solubility. In contrast:

• 4-Chloro derivative: The electron-withdrawing Cl group may reduce phenolic O–H acidity, altering H-bond strength compared to the parent compound .
• Zinc complex ligand: Pyridyl N atoms and phenol O form a tetradentate ligand, creating a rigid coordination geometry around Zn(II). This contrasts with the flexibility of the target compound’s hydroxypropylamine chain .

Physicochemical Properties

• Solubility: The ethoxy derivative (C₁₃H₂₁NO₃) likely has higher organic solubility than the parent compound due to its ethoxy group, whereas the chloro derivative may favor lipid membranes .
• Thermal Stability : Metal complexes (e.g., Zn(II)) exhibit higher thermal stability due to coordination bonding, unlike the purely organic analogs .

Biological Activity

2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol, also known as 3-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol, is a compound of significant interest due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol is C10H15NO2, with a molecular weight of approximately 181.23 g/mol. The compound features a phenolic structure with an amino group and a hydroxyl-propan-2-yl side chain, which contribute to its reactivity and potential biological activity.

Biological Activities

Research indicates that 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol exhibits several noteworthy biological activities:

• Antioxidant Activity : The phenolic structure allows the compound to scavenge free radicals, potentially reducing oxidative stress in biological systems.
• Antimicrobial Properties : Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further exploration in treating infections.
• Enzyme Interaction : The amino group may interact with various enzymes or receptors, modulating their activity and leading to diverse biological effects. This includes participation in redox reactions that influence cellular oxidative stress levels.

The mechanism of action of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets. The phenolic group can participate in redox reactions, while the amino group may influence enzyme activity or receptor binding.

Antioxidant Activity

A study demonstrated that the compound effectively scavenges free radicals, which is crucial for mitigating oxidative stress-related diseases. This property was evaluated using various in vitro assays measuring radical scavenging capacity.

Antimicrobial Studies

Another investigation explored the antimicrobial potential of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol against several bacterial strains. The compound showed promising results, particularly against Gram-positive bacteria, indicating its potential as an antimicrobial agent.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol, it is useful to compare it with structurally similar compounds:

Compound Name	Structure	Unique Features
3-Aminophenol	C6H7N	Lacks the propanol side chain; primarily used in dye manufacturing.
4-Aminophenol	C6H7N	Similar biological activity but different position of amino group; used in analgesics.
Phenol	C6H6O	Basic structure without amino or propanol groups; widely used as an antiseptic.

The unique aspect of 2-{[(1-Hydroxypropan-2-yl)amino]methyl}phenol lies in its combination of both amino and hydroxymethyl functionalities attached to a phenolic ring, enhancing its reactivity and potential biological activity compared to simpler analogs like aminophenols or phenols alone.